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Compound of Interest

Compound Name: Cinnatriacetin A

Cat. No.: B1241842

Proper Disposal Procedures for Cinnarizine

It is important to note that the requested information for "Cinnatriacetin A" did not yield
specific results for a chemical with that name. However, extensive information is available for
"Cinnarizine,” a common pharmaceutical and laboratory chemical. This guide pertains to the
proper handling and disposal of Cinnarizine.

Cinnarizine is an antihistamine and calcium channel blocker used in the management of
nausea, vomiting, and symptoms of vestibular disorders.[1][2][3] Adherence to proper disposal
protocols is crucial for laboratory safety and environmental protection.

Summary of Chemical and Physical Properties

For safe handling and disposal, a clear understanding of Cinnarizine's properties is essential.

Property Value

Molecular Formula C26H2sN2

Molecular Weight 368.524 g/mol

Appearance White to light yellow solid
Melting Point 117 - 121 °C (242.6 - 249.8 °F)
Solubility No information available
Primary Hazards Irritant
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Experimental Protocols: Disposal of Cinnarizine

The following step-by-step procedures ensure the safe disposal of Cinnarizine in a laboratory
setting.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including safety glasses with side shields or goggles, chemical-
resistant gloves (such as butyl rubber), and a lab coat.

2. Small Spills:

o For small spills, carefully take up the material with an absorbent material (e.g., Chemizorb®).
» Place the absorbed material into a suitable, labeled container for disposal.

¢ Clean the affected area thoroughly.

3. Unused or Waste Product:

e Do not dispose of Cinnarizine down the drain.

o Collect waste Cinnarizine in a clearly labeled, tightly closed container.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Dispose of the contents and the container at an approved waste disposal plant. Contact your
institution's environmental health and safety (EHS) office or a licensed professional waste
disposal service for specific guidance and to ensure compliance with local, state, and federal
regulations.

4. Contaminated Materials:

e Any materials that have come into contact with Cinnarizine, such as gloves, absorbent pads,
or weighing papers, should be considered contaminated.
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o Place these materials in a sealed bag or container and dispose of them as chemical waste
along with the unused product.

Logical Workflow for Cinnarizine Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal

of Cinnarizine.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Cinnarizine Waste Generated

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Waste Adsessment

Assess WW

Spill
Disposal Path
_ . Contaminated
Small Spill Solid Materials
v A 4
Solid Waste

Absorb with Inert Material Contaminated Materials

(Unused Product)

i

Collect in a Labeled,

Place in a Labeled,
Sealed Waste Container

Place in a Sealed Bag

or Labeled Container

Sealed Waste Container

Store in a Cool, Dry,
Well-Ventilated Area

Dispose via Approved

Waste Disposal Service

Click to download full resolution via product page

Cinnarizine Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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